Cas no 2310013-10-4 (2-(4-{3-oxo-4-(pyridin-2-yl)piperazin-1-ylsulfonyl}phenoxy)acetamide)

• Product Name: 2-(4-{3-oxo-4-(pyridin-2-yl)piperazin-1-ylsulfonyl}phenoxy)acetamide
• CAS No: 2310013-10-4
• MF: C₁₇H₁₈N₄O₅S
• MW: 390.413622379303
• CID: 6465878
• PubChem ID: 134161439
• Update Time: 2025-10-23

2-(4-{3-oxo-4-(pyridin-2-yl)piperazin-1-ylsulfonyl}phenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-{3-oxo-4-(pyridin-2-yl)piperazin-1-ylsulfonyl}phenoxy)acetamide
• AKOS040705360
• 2-(4-{[3-oxo-4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}phenoxy)acetamide
• 2-(4-((3-oxo-4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)phenoxy)acetamide
• 2-[4-(3-oxo-4-pyridin-2-ylpiperazin-1-yl)sulfonylphenoxy]acetamide
• F6573-7205
• 2310013-10-4

• Inchi： 1S/C17H18N4O5S/c18-15(22)12-26-13-4-6-14(7-5-13)27(24,25)20-9-10-21(17(23)11-20)16-3-1-2-8-19-16/h1-8H,9-12H2,(H2,18,22)
• InChI Key： GRWRPYNQNHDVLR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC(N)=O)(N1CC(N(C2C=CC=CN=2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 390.09979086g/mol
• Monoisotopic Mass: 390.09979086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 131Ų

Additional information on 2-(4-{3-oxo-4-(pyridin-2-yl)piperazin-1-ylsulfonyl}phenoxy)acetamide

2-(4-{3-Oxo-4-(Pyridin-2-Yl)piperazin-1-Ylsulfonyl}Phenoxy)Acetamide: A Comprehensive Overview

2-(4-{3-Oxo-4-(Pyridin-2-Yl)piperazin-1-Ylsulfonyl}Phenoxy)Acetamide, with the CAS number 2310013-10-4, is a highly specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperazine ring, a sulfonyl group, and an acetamide moiety, all of which contribute to its unique pharmacological properties.

The molecular structure of this compound is particularly intriguing due to the presence of a piperazine ring, which is a six-membered ring containing two nitrogen atoms. Piperazine derivatives are well-known for their ability to modulate various biological targets, including kinases and proteases, making them valuable in drug discovery efforts. In this compound, the piperazine ring is further substituted with a pyridine group at the 4-position and a ketone group at the 3-position, enhancing its structural complexity and potential bioactivity.

Recent studies have highlighted the importance of sulfonyl groups in drug design, as they can significantly influence the pharmacokinetic properties of a molecule, such as solubility and permeability. In this compound, the sulfonyl group serves as a critical linker between the piperazine ring and the phenoxyacetamide moiety, potentially enhancing its ability to interact with target proteins.

The phenoxyacetamide portion of the molecule adds another layer of complexity, as it introduces a phenyl group connected to an oxygen atom and an acetamide group. This arrangement may contribute to the compound's ability to penetrate cellular membranes and interact with intracellular targets.

Recent research has focused on evaluating the biological activity of this compound in various disease models. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key players in cancer progression and inflammation. These findings suggest that it could be a promising candidate for the development of novel therapeutic agents targeting these pathways.

In addition to its enzymatic activity, this compound has also been investigated for its potential anti-inflammatory properties. Preclinical studies have shown that it can effectively reduce inflammation in animal models, potentially through modulation of cytokine production or inhibition of pro-inflammatory signaling pathways.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical and clinical studies.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed its molecular structure and provided insights into its stability under various conditions.

In terms of applications, this compound holds great promise in the field of oncology due to its ability to target key enzymes involved in cancer cell proliferation and survival. Additionally, its anti-inflammatory properties make it a potential candidate for treating chronic inflammatory diseases such as arthritis or inflammatory bowel disease.

As research on this compound continues to advance, it is anticipated that further insights into its mechanism of action will be uncovered. This will likely pave the way for its development into a clinically relevant therapeutic agent.